Cas no 27105-98-2 (4-Ethyl-4H-1,2,4-triazole-3-thiol)

4-Ethyl-4H-1,2,4-triazole-3-thiol structure
27105-98-2 structure
Product Name:4-Ethyl-4H-1,2,4-triazole-3-thiol
CAS No:27105-98-2
Molecular Formula:C4H7N3S
Molecular Weight:129.18348
MDL:MFCD00185955
CID:284859
PubChem ID:3546562

4-Ethyl-4H-1,2,4-triazole-3-thiol Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-
    • 4-ethyl-1H-1,2,4-triazole-5-thione
    • 4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL
    • 4-Aethyl-2,4-dihydro-[1,2,4]triazol-3-thion
    • 4-Ethyl-1,2,4-triazolin-5-thion
    • 4-ethyl-2,4-dihydro-[1,2,4]triazole-3-thione
    • AC1MT8DO
    • AC1Q311J
    • CTK8F5915
    • NSC252938
    • SureCN2881981
    • EN300-14291
    • CS-0036232
    • AKOS037645562
    • NSC-252938
    • MFCD00185955
    • DTXSID90393514
    • AM803614
    • Z99599580
    • 4-ethyl-4,5-dihydro-1H-1,2,4-triazole-5-thione
    • 27105-98-2
    • 4-ethyl-1,2,4-triazole-3-thione
    • 4-ethyl-1H-1, 2, 4-triazole-5-thione
    • CBA10598
    • 4-ethyl-4H-1,2,4-triazole-3-thiol, AldrichCPR
    • AKOS001106832
    • AS-61477
    • SCHEMBL2881981
    • 4-Ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • MDL: MFCD00185955
    • InChIKey: VYCYFQLHLFRVKW-UHFFFAOYSA-N
    • Inchi: InChI=1S/C4H7N3S/c1-2-7-3-5-6-4(7)8/h3H,2H2,1H3,(H,6,8)
    • SMILES: CCN1C=NNC1=S

Computed Properties

  • Exact Mass: 129.03621
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 129.036068
  • Heavy Atom Count: 8
  • Complexity: 131
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.4
  • Topological Polar Surface Area: 59.7

Experimental Properties

  • PSA: 27.63
  • Refractive Index: 1.663
  • Boiling Point: 158°Cat760mmHg
  • Flash Point: 49.3°C
  • Density: 1.34

4-Ethyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00BQOR-100mg
4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL
27105-98-2 95%
100mg
$34.00 2024-05-08
A2B Chem LLC
AF47003-100mg
4-Ethyl-4H-1,2,4-triazole-3-thiol
27105-98-2 95%
100mg
$34.00 2024-04-20
Aaron
AR00BQX3-50mg
4-ethyl-4H-1,2,4-triazole-3-thiol
27105-98-2 98%
50mg
$47.00 2025-01-24
abcr
AB454754-250 mg
4-Ethyl-4H-1,2,4-triazole-3-thiol, 95%; .
27105-98-2 95%
250mg
€370.50 2023-04-22
Alichem
A449037932-1g
4-Ethyl-4h-1,2,4-triazole-3-thiol
27105-98-2 95%
1g
$273.24 2023-09-02
Ambeed
A394234-250mg
4-Ethyl-4H-1,2,4-triazole-3-thiol
27105-98-2 95%
250mg
$100.0 2025-02-28
Chemenu
CM515982-1g
4-Ethyl-4H-1,2,4-triazole-3-thiol
27105-98-2 95%
1g
$262 2024-07-28
ChemScence
CS-0036232-1g
4-Ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
27105-98-2
1g
$270.0 2022-04-27
Enamine
EN300-14291-0.05g
4-ethyl-4H-1,2,4-triazole-3-thiol
27105-98-2 95%
0.05g
$46.0 2023-09-03
eNovation Chemicals LLC
D764618-100mg
4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL
27105-98-2 95%
100mg
$210 2022-09-07

4-Ethyl-4H-1,2,4-triazole-3-thiol Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:27105-98-2)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:27105-98-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
(CAS:27105-98-2)4-Ethyl-4H-1,2,4-triazole-3-thiol
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Purity:99%/99%
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